Cas no 1805397-15-2 (Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805397-15-2
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4868907
• Update Time: 2025-06-13

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-2-17-10(16)7-5(4-14)3-6(9(12)13)8(11)15-7/h3,9H,2H2,1H3
• InChI Key： FQLVLWCGRAQRSD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C#N)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805397-15-2)

Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805397-15-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substitution and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing novel heterocyclic compounds, a trending topic in modern organic chemistry.

The growing interest in pyridine-based compounds like Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate aligns with the surge in demand for sustainable agrochemicals and targeted therapeutics. Recent studies highlight its utility in creating enzyme inhibitors and pesticide intermediates, addressing global challenges such as antimicrobial resistance and crop yield optimization. The compound’s fluorinated components are particularly noteworthy, as fluorine incorporation often enhances metabolic stability and bioavailability—a key focus in medicinal chemistry discussions.

From a synthetic perspective, CAS No. 1805397-15-2 is synthesized through multi-step reactions involving halogenation, cyanation, and esterification. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques like HPLC and NMR. Industry professionals frequently search for pyridine carboxylate derivatives and difluoromethylpyridine synthesis, reflecting the compound’s relevance in R&D. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—has become a hot topic, resonating with the push for eco-friendly manufacturing.

Beyond its chemical properties, Ethyl 2-chloro-5-cyano-3-(difluoromethyl)pyridine-6-carboxylate is pivotal in structure-activity relationship (SAR) studies. Its modular design allows for precise modifications, enabling researchers to optimize ligand-receptor interactions. This aligns with current trends in computational chemistry, where molecular docking and QSAR modeling are used to predict biological activity. Such applications are frequently queried in academic and industrial forums, underscoring the compound’s interdisciplinary importance.

In summary, CAS No. 1805397-15-2 represents a cutting-edge tool for innovators tackling global health and agricultural sustainability. Its integration into high-throughput screening pipelines and precision agriculture solutions exemplifies its forward-looking potential. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound is poised to remain a focal point in advanced chemical research.